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Introduction

Ethane, a significant component of natural gas liquids, is emerging as a highly effective
injectant for Enhanced Oil Recovery (EOR). Its unique physicochemical properties, including
high solubility in crude oil and a lower minimum miscibility pressure (MMP) compared to carbon
dioxide, make it an attractive option for increasing oil recovery from mature reservoirs.[1][2][3]
This document provides detailed application notes, experimental protocols, and comparative
data on the use of ethane in EOR, with a particular focus on miscible flooding techniques.

Advantages of Ethane for EOR

Ethane presents several advantages over other injectants, particularly CO2:

o Superior Miscibility: Ethane typically achieves miscibility with crude oil at lower pressures
than CO2, making it suitable for a wider range of reservoir conditions, including shallower,
low-pressure reservoirs.[1][2][4]
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e Enhanced Solubility and Swelling: Ethane exhibits high solubility in crude oil, leading to
significant oil swelling and viscosity reduction, which improves oil mobility and displacement
efficiency.[1][2]

o Operational Simplicity: Unlike CO2, ethane is non-corrosive, which simplifies infrastructure
requirements and reduces operational costs associated with corrosion mitigation.[1][2]

o Economic Viability: The increasing availability of ethane from shale gas production has
made it a more cost-effective EOR injectant in many regions.[1][2][5]

Quantitative Data: Ethane vs. Carbon Dioxide in
EOR

The following tables summarize key quantitative data comparing the properties and
performance of ethane and carbon dioxide as EOR injectants.

Table 1: Physical Properties of Ethane and Carbon Dioxide

Carbon Dioxide

Property Ethane (C2H6) Reference
(CO2)
Molecular Weight (
30.07 44.01 [1]
g/mol)
Critical Temperature
. ~90 ~90 [1]
°F)
Critical Pressure
_ 707 1,071 [1]
(psia)
Critical Density (Ib/ft3) 12.9 29.1 [1]

Table 2: Minimum Miscibility Pressure (MMP) Comparison
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. Temperature Ethane MMP .
Crude Oil Type . . CO2 MMP (psi) Reference
(°C) (psi)
~ one-half of
Bakken Crude 42 1276 [6]
CO2 MMP
~ one-half of
Muddy Crude 42 2045 [6]
CO2 MMP
West Sak Reservoir
_ _ N 600 > 6,600 [1]
Viscous Oil Conditions
Mauddud ]
Reservoir
Reservoir Live N 1,022 1,762 [4]
o Conditions
i

Table 3: Oil Recovery Factor from Field and Laboratory Studies

Study Type

Oil Recovery

Injection Method Reference

Factor (% OOIP)

Niger Delta Case

Continuous Ethane

. : o 46.7 [7]
Study (Simulation) Injection
_ Ethane Water-
Niger Delta Case )
Alternating-Gas ~48 [7]

Study (Simulation)

(WAG)

Heavy Oil Sandpack
(Lab)

76.1 (in combination

Ethane Cyclic Solvent  with

Injection (CSI)

[8]

water/nanoparticle
flooding)

Experimental Protocols

Detailed methodologies for key experiments are crucial for evaluating the suitability of ethane

for a specific reservoir.
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Protocol 1: Determination of Minimum Miscibility
Pressure (MMP) using the Slim Tube Method

Objective: To determine the minimum pressure at which ethane achieves dynamic miscibility
with a specific crude oil at reservoir temperature.

Apparatus:

High-pressure slim tube (long coiled tube packed with sand or glass beads)

High-pressure positive displacement pumps for injecting ethane and crude oil

High-pressure sight glass or densitometer to observe effluent

Temperature-controlled oven

Pressure transducers and data acquisition system

Back-pressure regulator
Procedure:

o Core Preparation: The slim tube is cleaned, dried, and packed with a known mesh size of
sand or glass beads. Porosity and permeability are determined.

o Saturation: The slim tube is saturated with the dead or live crude oil at reservoir temperature
and a pressure well above the oil's bubble point.

o Ethane Injection: Ethane is injected into the slim tube at a constant rate and a specific
pressure, displacing the oil. The entire apparatus is maintained at reservoir temperature.

o Effluent Analysis: The produced fluids are passed through a sight glass or densitometer to
observe the phase behavior. The oil recovery is measured as a function of the injected pore
volumes of ethane.

e Pressure Increments: The experiment is repeated at incrementally higher pressures.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o MMP Determination: The MMP is identified as the "break" in the oil recovery versus pressure
curve, typically where the recovery at 1.2 pore volumes of injected gas is 90% or higher.

Protocol 2: Core Flooding Experiment for Oil Recovery
Assessment

Objective: To evaluate the oil recovery efficiency of ethane flooding in a representative
reservoir core sample under reservoir conditions.

Apparatus:

o Core holder rated for reservoir pressure and temperature

o High-pressure pumps for injecting brine, oil, and ethane

e Fluid accumulators for brine, oil, and ethane

o Convection oven to maintain reservoir temperature

o Confining pressure system

« Differential pressure transducers

e Automated data acquisition and control system

o Effluent collection and analysis system (e.g., gas chromatograph)
Procedure:

o Core Preparation: A cleaned and dried reservoir core plug is mounted in the core holder.

e Initial Saturation: The core is saturated with synthetic brine, and the absolute permeability is
determined.

o QOil Saturation: The core is flooded with the reservoir crude oil to establish irreducible water
saturation (Swi). The initial oil in place (OOIP) is calculated.
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» Waterflooding (Optional): The core may be waterflooded to residual oil saturation (Sorw) to
simulate secondary recovery.

o Ethane Injection: Ethane is injected into the core at a constant pressure or rate, maintained
above the MMP. The injection can be continuous or in cycles (e.g., Water-Alternating-Gas -
WAG).

o Data Collection: Throughout the flood, oil and gas production, pressure drop across the core,
and injection volumes are continuously monitored.

e Analysis: The oil recovery factor is calculated as a percentage of the OOIP. The composition
of the produced fluids can be analyzed to understand the displacement mechanism.

Diagrams
Signaling Pathway: Mechanism of Miscible Ethane
Flooding

Reservoir Conditions (P > MMP) Miscible Displacement Process

Click to download full resolution via product page

Caption: Mechanism of oil recovery by miscible ethane flooding.

Experimental Workflow: Core Flooding for Ethane EOR
Evaluation

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body-img#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-of-ethane-in-enhanced-oil-recovery-eor-methods-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Core Preparation & Saturation with Brine

:

Determine Absolute Permeability

:

Saturate with Crude Oil to Swi

-

{Primary Mode
|

\ y

Inject Ethane (Continuous or WAG) at P > MMP

:

Monitor Production, Pressure Drop

:

Calculate Recovery Factor & Analyze Effluent

Waterflood to Sorw (Optional)

Click to download full resolution via product page

Caption: Workflow for evaluating ethane EOR using core flooding.
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Logical Relationship: Factors Influencing Ethane EOR
Efficiency

o Pressure
Low Critical Pressure

Temperature
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Higher Oil Recovery
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Caption: Relationship between ethane properties, reservoir conditions, and EOR performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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